(E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-(4-chloro-2-oxo-3-prop-2-enyl-1,3-thiazol-5-yl)methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C15H14ClN3O2S/c1-2-8-19-14(16)12(22-15(19)21)10-17-18-13(20)9-11-6-4-3-5-7-11/h2-7,10H,1,8-9H2,(H,18,20)/b17-10+
• InChI Key: ILAWTKQAYAJYGD-LICLKQGHSA-N
• Canonical SMILES: C=CCN1C(=C(SC1=O)C=NNC(=O)CC2=CC=CC=C2)Cl
• Isomeric SMILES: C=CCN1C(=C(SC1=O)/C=N/NC(=O)CC2=CC=CC=C2)Cl
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

(E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)-2-phenylacetohydrazide is a useful research compound. Its molecular formula is C15H14ClN3O2S and its molecular weight is 335.81. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)-2-phenylacetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)-2-phenylacetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of various heterocyclic compounds derived from similar chemical frameworks. For instance, the synthesis of oxadiazoles, thiadiazoles, and triazoles derived from benzo[b]thiophene and related compounds demonstrates methodologies for creating complex molecules with potential biological activities (Sharba et al., 2005). These syntheses involve steps like cyclization and the use of hydrazide precursors, which are relevant to the chemical structure .

Antimicrobial and Antitumor Applications

Compounds with structural similarities have been evaluated for their antimicrobial and antitumor properties. For example, novel imines and thiazolidinones derived from similar precursor compounds have been characterized and tested for antibacterial and antifungal activities, showcasing the potential utility of these compounds in developing new therapeutic agents (Fuloria et al., 2009). Similarly, triazole derivatives containing cyclobutane rings have been synthesized and investigated for their antioxidant and antitumor activities, indicating the versatility of these heterocyclic frameworks in medicinal chemistry (Koparir, 2019).

Enzyme Inhibition

The exploration of heterocyclic compounds for enzyme inhibition is another area of interest. Specific studies on isatin-derived sulfonylhydrazides, which share functional group similarities with the compound , have demonstrated their potential as urease inhibitors, highlighting their relevance in addressing diseases associated with urease activity (Arshad et al., 2017).